Cas no 2287297-97-4 ([3-(2-Chloro-5-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-(2-Chloro-5-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287297-97-4
• MF: C₁₁H₁₂ClFN₂
• MW: 226.677784919739
• CID: 6174245
• PubChem ID: 137944018
• Update Time: 2025-07-18

[3-(2-Chloro-5-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-(2-Chloro-5-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• EN300-6760395
• 2287297-97-4
• [3-(2-chloro-5-fluorophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine

• Inchi： 1S/C11H12ClFN2/c12-9-2-1-7(13)3-8(9)10-4-11(5-10,6-10)15-14/h1-3,15H,4-6,14H2
• InChI Key： PGAGTEQRLDWYMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C12CC(C1)(C2)NN)F

Computed Properties

• Exact Mass: 226.0673042g/mol
• Monoisotopic Mass: 226.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Additional information on [3-(2-Chloro-5-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Comprehensive Analysis of [3-(2-Chloro-5-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287297-97-4)

The compound [3-(2-Chloro-5-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287297-97-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. As a bicyclo[1.1.1]pentane derivative, this molecule exhibits remarkable stability and reactivity, making it a valuable building block for drug discovery and advanced material synthesis. Researchers are particularly interested in its hydrazine functional group, which offers versatile opportunities for further chemical modifications.

In the context of current trends, the scientific community is actively exploring fluorinated aromatic compounds and strained ring systems for their potential in addressing modern challenges in medicinal chemistry. The presence of both chloro and fluoro substituents on the phenyl ring of this compound makes it particularly interesting for structure-activity relationship studies, as these halogens are known to significantly influence biological activity and metabolic stability. The bicyclo[1.1.1]pentane scaffold, a rising star in fragment-based drug design, provides three-dimensional character to this molecule, addressing the growing demand for sp3-rich compounds in pharmaceutical development.

The synthesis and applications of [3-(2-Chloro-5-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine have become hot topics in organic chemistry forums and research publications. Many researchers are investigating its potential as a precursor for heterocyclic compounds, particularly in the development of novel kinase inhibitors and GPCR modulators. The compound's unique structure makes it valuable for creating molecular probes in chemical biology studies, especially for investigating protein-protein interactions that are difficult to target with conventional flat aromatic systems.

From a material science perspective, the rigid bicyclo[1.1.1]pentane core of this compound offers exciting possibilities for designing advanced polymers with unusual mechanical properties. The incorporation of such strained systems into polymer backbones can lead to materials with enhanced thermal stability and unique optical characteristics. This aligns well with current industry demands for high-performance materials in electronics and specialty coatings applications.

Quality control and analytical characterization of CAS No. 2287297-97-4 present interesting challenges due to its unique structure. Advanced techniques such as NMR crystallography and high-resolution mass spectrometry are often required to fully characterize this compound and its derivatives. The pharmaceutical industry is particularly interested in developing robust analytical methods for such structurally complex intermediates, as they become increasingly important in modern drug discovery pipelines.

The environmental fate and green chemistry aspects of [3-(2-Chloro-5-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine synthesis are also receiving attention. Researchers are exploring catalytic methods and sustainable solvents for its production, responding to the growing emphasis on green synthetic protocols in the chemical industry. This aligns with broader trends toward more sustainable pharmaceutical manufacturing processes and the reduction of hazardous waste generation.

In computational chemistry and AI-assisted drug discovery, compounds like CAS No. 2287297-97-4 present interesting case studies for molecular modeling. The strained bicyclo[1.1.1]pentane system challenges conventional force fields and quantum mechanical methods, driving advancements in computational chemistry tools. This has become particularly relevant as the pharmaceutical industry increasingly adopts in silico screening approaches to accelerate drug discovery timelines.

The patent landscape surrounding bicyclo[1.1.1]pentane derivatives has become increasingly crowded in recent years, reflecting the high value placed on these structural motifs. [3-(2-Chloro-5-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine represents an important intermediate in this intellectual property space, with potential applications across multiple therapeutic areas. Companies are actively investigating its use in developing next-generation therapeutics for challenging biological targets.

From a regulatory perspective, the safe handling and characterization of hydrazine-containing compounds like this one require special consideration. While not classified as hazardous under standard protocols, proper laboratory practices are essential when working with such materials. This has led to increased interest in developing safer synthetic equivalents and protecting group strategies in modern organic synthesis methodologies.

Looking forward, the scientific community anticipates growing applications for CAS No. 2287297-97-4 and related compounds in both pharmaceutical and material science fields. Its unique combination of structural features positions it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of compounds with improved bioavailability and target selectivity. As research continues, we can expect to see innovative applications emerging for this fascinating molecular scaffold.